Cas no 102368-23-0 (Ethanone,1-[(2R,3S)-3-pentyloxiranyl]-, rel- (9CI))

Ethanone,1-[(2R,3S)-3-pentyloxiranyl]-, rel- (9CI) structure
102368-23-0 structure
Product Name:Ethanone,1-[(2R,3S)-3-pentyloxiranyl]-, rel- (9CI)
CAS No:102368-23-0
MF:C9H16O2
MW:156.222143173218
CID:125045
PubChem ID:11788431
Update Time:2025-04-18

Ethanone,1-[(2R,3S)-3-pentyloxiranyl]-, rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[(2R,3S)-3-pentyloxiranyl]-, rel- (9CI)
    • 1-[(2R,3S)-3-pentyloxiran-2-yl]ethanone
    • 102368-23-0
    • Ethanone, 1-[(2R,3S)-3-pentyloxiranyl]-, rel- (9CI)
    • Inchi: 1S/C9H16O2/c1-3-4-5-6-8-9(11-8)7(2)10/h8-9H,3-6H2,1-2H3/t8-,9-/m0/s1
    • InChI Key: QSBATKPBRAWDHQ-IUCAKERBSA-N
    • SMILES: O1[C@@H](C(C)=O)[C@@H]1CCCCC

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.6Ų
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